Cas no 1537540-61-6 (methyl 2-hydroxy-3-(5-nitrothiophen-2-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(5-nitrothiophen-2-yl)propanoate
• CAS No: 1537540-61-6
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 6275353
• PubChem ID: 165966441
• Update Time: 2025-05-27

methyl 2-hydroxy-3-(5-nitrothiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(5-nitrothiophen-2-yl)propanoate
• 1537540-61-6
• EN300-1814291

• Inchi： 1S/C8H9NO5S/c1-14-8(11)6(10)4-5-2-3-7(15-5)9(12)13/h2-3,6,10H,4H2,1H3
• InChI Key： QNWIJXFEWBQMKT-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC(C(=O)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.02014356g/mol
• Monoisotopic Mass: 231.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 121Ų

Additional information on methyl 2-hydroxy-3-(5-nitrothiophen-2-yl)propanoate

Exploring Methyl 2-hydroxy-3-(5-nitrothiophen-2-yl)propanoate (CAS No. 1537540-61-6): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, methyl 2-hydroxy-3-(5-nitrothiophen-2-yl)propanoate (CAS No. 1537540-61-6) has emerged as a compound of significant interest. This ester derivative, characterized by its nitrothiophene moiety and hydroxypropanoate backbone, exhibits unique chemical properties that make it valuable for synthetic applications and material science. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical formulations, and specialty chemicals.

The structural features of methyl 2-hydroxy-3-(5-nitrothiophen-2-yl)propanoate contribute to its reactivity and versatility. The presence of the 5-nitrothiophene group enhances its electron-withdrawing capacity, making it a useful intermediate in nucleophilic substitution reactions. Meanwhile, the hydroxypropanoate ester functionality offers opportunities for further derivatization, such as ester hydrolysis or transesterification. These attributes align with current trends in green chemistry and sustainable synthesis, where efficient and modular building blocks are in high demand.

Recent advancements in heterocyclic chemistry have spotlighted compounds like methyl 2-hydroxy-3-(5-nitrothiophen-2-yl)propanoate due to their role in designing bioactive molecules. For instance, nitrothiophene derivatives are frequently investigated for their potential antimicrobial and anti-inflammatory properties. This has led to a surge in searches for "nitrothiophene-based drug candidates" and "ester derivatives in medicinal chemistry," reflecting the growing intersection of synthetic chemistry and life sciences.

From an industrial perspective, the compound’s stability and solubility profile make it suitable for high-throughput screening and combinatorial chemistry. Its compatibility with common organic solvents like methanol, acetone, and dimethyl sulfoxide (DMSO) facilitates its use in automated synthesis platforms. Moreover, the demand for custom synthesis and building blocks for drug discovery has driven innovation in scalable production methods for such intermediates.

Environmental and regulatory considerations also play a role in the compound’s applications. As industries shift toward eco-friendly solvents and low-waste processes, the design of derivatives like methyl 2-hydroxy-3-(5-nitrothiophen-2-yl)propanoate must align with these priorities. Researchers are exploring catalytic methods to optimize its synthesis, reducing reliance on hazardous reagents—a topic frequently queried in academic and industrial forums.

In summary, methyl 2-hydroxy-3-(5-nitrothiophen-2-yl)propanoate (CAS No. 1537540-61-6) represents a versatile and functionally rich compound with broad utility in modern chemistry. Its relevance to drug development, material science, and sustainable synthesis ensures its continued prominence in both research and commercial applications. As scientific inquiries evolve, this compound is poised to remain a focal point for innovation and discovery.